N-(1,3-benzodioxol-5-ylmethyl)-3-(2-chloro-6-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-(1,3-benzodioxol-5-ylmethyl)-3-(2-chloro-6-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C17H13ClFNO3/c18-13-2-1-3-14(19)12(13)5-7-17(21)20-9-11-4-6-15-16(8-11)23-10-22-15/h1-8H,9-10H2,(H,20,21)/b7-5+
• InChI Key: QQKMXXSRBWCGEI-FNORWQNLSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C=CC3=C(C=CC=C3Cl)F
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)/C=C/C3=C(C=CC=C3Cl)F
• Molecular Formula: C17H13ClFNO3
• Molecular Weight: 333.7 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-(2-chloro-6-fluorophenyl)acrylamide, also known as BF-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BF-1 is a highly selective and potent inhibitor of a protein called bromodomain-containing protein 4 (BRD4), which plays a crucial role in the regulation of gene expression. In

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-3-(2-chloro-6-fluorophenyl)acrylamide exerts its biological effects by selectively binding to the bromodomain of BRD4, which is a protein that recognizes and binds to acetylated lysine residues on histones. By blocking the activity of BRD4, this compound disrupts the recruitment of transcriptional machinery to chromatin, leading to the downregulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of cancer cell growth, enhancement of synaptic plasticity, and modulation of gene expression. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In the brain, this compound has been shown to enhance the activity of certain neurotransmitters, leading to improved cognitive function.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-3-(2-chloro-6-fluorophenyl)acrylamide has several advantages as a research tool, including its high selectivity and potency for BRD4, making it a valuable tool for studying the function of BRD4 in various biological processes. However, this compound also has some limitations, including its low solubility in aqueous solutions, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-3-(2-chloro-6-fluorophenyl)acrylamide, including the development of more potent and selective analogs, the investigation of its potential applications in other fields, such as immunology and infectious diseases, and the exploration of its mechanism of action in more detail. Additionally, the development of new methods for delivering this compound to specific tissues or cells could enhance its therapeutic potential and lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-3-(2-chloro-6-fluorophenyl)acrylamide involves several steps, including the preparation of the starting materials, reaction with reagents, and purification of the final product. The detailed synthesis method of this compound is beyond the scope of this paper, but it is worth noting that several research groups have successfully synthesized this compound and its analogs using different approaches.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-3-(2-chloro-6-fluorophenyl)acrylamide has been extensively studied for its potential applications in various fields, including cancer research, neurobiology, and epigenetics. In cancer research, this compound has shown promising results as a therapeutic agent for the treatment of various types of cancer, including leukemia, lymphoma, and solid tumors. This compound has been shown to inhibit the growth and proliferation of cancer cells by blocking the activity of BRD4, which is known to be overexpressed in many types of cancer.
In neurobiology, this compound has been shown to have a neuroprotective effect and improve cognitive function in animal models of neurodegenerative diseases. This compound has also been shown to enhance synaptic plasticity and memory formation by modulating the activity of certain neurotransmitters in the brain.
In epigenetics, this compound has been used as a tool to study the role of BRD4 in the regulation of gene expression and chromatin structure. This compound has been shown to selectively inhibit the activity of BRD4 without affecting other bromodomain-containing proteins, making it a valuable tool for studying the function of BRD4 in various biological processes.